N-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-19(2)15-8-6-14(7-9-15)18-17(20)12-13-4-10-16(21-3)11-5-13/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key: BHYOOFVTXFLBFG-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N-[4-(dimethylamino)phenyl]-2-(4-methoxyphenyl)acetamide, commonly known as DMAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, sports, and military. DMAA is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

DMAA acts as a sympathomimetic agent, meaning that it stimulates the sympathetic nervous system. Specifically, DMAA increases the release of norepinephrine, dopamine, and serotonin, which are neurotransmitters that play a role in regulating mood, motivation, and attention. DMAA also inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain.
Biochemical and Physiological Effects
DMAA has been shown to have a number of biochemical and physiological effects. In the brain, DMAA increases alertness, focus, and mood. In the body, DMAA increases heart rate, blood pressure, and respiratory rate. DMAA also increases the release of glucose and fatty acids, which can be used as a source of energy during physical activity.

Advantages and Limitations for Lab Experiments

DMAA has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. DMAA also has a well-established mechanism of action, which makes it a useful tool for studying the sympathetic nervous system. However, DMAA has limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, DMAA has been shown to have some toxic effects, particularly at high doses, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DMAA. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). DMAA has been shown to improve attention and focus in healthy individuals, and it may have similar effects in individuals with ADHD. Another area of interest is its potential as a treatment for depression. DMAA has been shown to increase levels of serotonin and dopamine, which are neurotransmitters that are often targeted in the treatment of depression. Finally, there is interest in developing new DMAA analogs that may have improved properties, such as increased solubility or reduced toxicity.
Conclusion
In conclusion, DMAA is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMAA has a well-established mechanism of action and has been extensively studied for its potential as a nasal decongestant, bronchodilator, pre-workout supplement, and performance-enhancing drug. DMAA has several advantages and limitations for lab experiments, and there are several potential future directions for research on DMAA, including its potential as a treatment for ADHD and depression, and the development of new DMAA analogs.

Synthesis Methods

DMAA can be synthesized through the reaction of 4-methoxybenzyl cyanide and N,N-dimethylformamide dimethyl acetal in the presence of a catalyst. The resulting product is then hydrolyzed with hydrochloric acid to yield DMAA. This synthesis method has been extensively studied and optimized to produce high yields of pure DMAA.

Scientific Research Applications

DMAA has been widely studied for its potential applications in various fields. In medicine, DMAA has been investigated for its potential as a nasal decongestant and bronchodilator. In sports, DMAA has been used as a pre-workout supplement due to its stimulant properties. In the military, DMAA has been investigated for its potential as a performance-enhancing drug.